3-chloro-N-(2-methoxy-4-nitrophenyl)propanamide
Description
Scientific Research Applications
Antimicrobial Applications
Synthesis and Evaluation of Antimicrobial Agents : A study synthesized a series of compounds including 3-chloro-4-(3-methoxy-4-acetyloxyphenyl)-1-[3-oxo-3-(phenylamino)propanamido] azetidin-2-ones and evaluated their antimicrobial activity against several microbes like Bacillus anthracis, Staphylococcus aureus, and Candida albicans. The compounds demonstrated potent antimicrobial activity, and notable structure-activity relationship (SAR) trends were observed (Halve, Dubey, & Bhadauria, 2007).
Immunomodulatory Applications
Immunosuppressive Activity of Propanamide Derivatives : N-aryl-3-(indol-3-yl)propanamides, including a compound with notable similarity to 3-chloro-N-(2-methoxy-4-nitrophenyl)propanamide, were synthesized and their immunosuppressive activities evaluated. Notably, 3-[1-(4-chlorobenzyl)-1H-indol-3-yl]-N-(4-nitrophenyl)propanamide exhibited significant inhibitory activity on murine splenocytes proliferation and delayed-type hypersensitivity (DTH) assay, indicating promising immunosuppressive potential (Giraud et al., 2010).
Biomedical Engineering Applications
Smart Polymer with Switchable Properties : A novel cationic polymer was synthesized that can switch from cationic to zwitterionic form upon light irradiation. This property was harnessed for DNA condensation and release, as well as altering antibacterial activity, demonstrating its potential in biomedical applications (Sobolčiak et al., 2013).
Structural and Material Science
Crystal Structure Analysis : The crystal structure of N-methoxy-N-methyl-2-[(4'-nitrophenyl)sulfinyl]-propanamide was determined, contributing to the understanding of molecular arrangements and interactions, crucial for designing materials with specific properties (Zukerman-Schpector et al., 2006).
Agricultural Chemistry
Nematicidal Activity of Derivatives : Derivatives of 3-(substitutedphenyl)-1-(4-hydroxyphenyl)-2-propen-1-ones, including 3-chloro-substituted phenyl derivatives, were synthesized and exhibited significant nematicidal activity against the root-knot nematode Meloidogyne javanica. This indicates their potential use in controlling parasitic nematodes in agriculture (Kumari, Singh, & Walia, 2014).
Environmental Chemistry
Pollutant Degradation by Photoassisted Fenton Reaction : The photoassisted Fenton reaction was used for the rapid decomposition of metolachlor, a structural analog of 3-chloro-N-(2-methoxy-4-nitrophenyl)propanamide. This study provides insights into the potential application of advanced oxidation processes for the degradation of environmental contaminants (Pignatello & Sun, 1995).
properties
IUPAC Name |
3-chloro-N-(2-methoxy-4-nitrophenyl)propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClN2O4/c1-17-9-6-7(13(15)16)2-3-8(9)12-10(14)4-5-11/h2-3,6H,4-5H2,1H3,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOQBHLMOVWSUCQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=O)CCCl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClN2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-(2-methoxy-4-nitrophenyl)propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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